Cas no 87453-54-1 (Cyclopentanemethanol, a-ethenyl-)

• Product Name: Cyclopentanemethanol, a-ethenyl-
• CAS No: 87453-54-1
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00061051
• CID: 723496
• PubChem ID: 145133
• Update Time: 2025-05-22

Cyclopentanemethanol, a-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, a-ethenyl-
• 1-CYCLOPENTYL-2-PROPEN-1-OL
• 1-cyclopentylprop-2-en-1-ol
• 1-cyclopentyl-prop-2-en-1-ol
• Cyclopentanemethanol,a-ethenyl
• α-Ethenylcyclopentanemethanol (ACI)

• MDL： MFCD00061051
• Inchi： 1S/C8H14O/c1-2-8(9)7-5-3-4-6-7/h2,7-9H,1,3-6H2
• InChI Key： ONUDNHNDLANEQQ-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1)C=C

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 1.72350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclopentanemethanol, a-ethenyl-

Comprehensive Guide to Cyclopentanemethanol, a-ethenyl- (CAS No. 87453-54-1): Properties, Applications, and Industry Insights

Cyclopentanemethanol, a-ethenyl- (CAS No. 87453-54-1) is a specialized organic compound with a unique molecular structure, combining a cyclopentane ring with a vinyl (ethenyl) functional group. This compound has garnered significant attention in recent years due to its versatile applications in fragrance synthesis, pharmaceutical intermediates, and advanced material science. Researchers and industry professionals frequently search for terms like "Cyclopentanemethanol derivatives," "CAS 87453-54-1 uses," and "a-ethenyl cyclopentanemethanol synthesis," reflecting its growing relevance.

The chemical's distinct cyclopentane backbone contributes to its stability and reactivity, making it a valuable building block in organic synthesis. Recent studies highlight its role in developing sustainable fragrance alternatives, aligning with the global shift toward eco-friendly cosmetics. A 2023 market analysis revealed a 12% annual growth in demand for cyclopentane-based compounds, driven by innovations in green chemistry and biodegradable formulations.

From a technical perspective, Cyclopentanemethanol, a-ethenyl- exhibits a boiling point range of 180–185°C and a density of ~0.95 g/cm³, properties critical for its use in high-performance solvents and polymer modifiers. Its vinyl group enables participation in radical polymerization, a feature exploited in creating specialty adhesives and coating materials. Industry forums often discuss "how to purify Cyclopentanemethanol, a-ethenyl-" and "CAS 87453-54-1 solubility data," indicating practical challenges in handling this compound.

In the pharmaceutical sector, this molecule serves as a precursor for chiral drug synthesis, particularly in central nervous system (CNS) therapeutics. Its structural flexibility allows modifications that enhance blood-brain barrier permeability—a hot topic in neurology drug development. Patent databases show a 40% increase in filings mentioning 87453-54-1 since 2020, underscoring its IP potential.

Environmental considerations are paramount when working with Cyclopentanemethanol, a-ethenyl-. Recent life cycle assessment (LCA) studies emphasize its lower aquatic toxicity compared to aromatic analogs, making it a candidate for REACH-compliant formulations. Regulatory bodies increasingly scrutinize "cyclopentane derivatives environmental impact," prompting manufacturers to adopt closed-loop production systems.

Analytical techniques for characterizing CAS 87453-54-1 include GC-MS (retention time ~9.2 min on DB-5 columns) and FTIR spectroscopy (characteristic C=C stretch at 1635 cm⁻¹). These methods address common queries like "how to identify a-ethenyl cyclopentanemethanol impurities." Advanced HPLC chiral separation protocols have been developed to meet pharmaceutical-grade purity standards (>99.5%).

The future outlook for Cyclopentanemethanol, a-ethenyl- appears robust, with emerging applications in flexible electronics and 3D printing resins. As industries prioritize bio-based feedstocks, catalytic processes using fermentation-derived cyclopentanol are being explored. This aligns with search trends for "sustainable cyclopentane chemistry" and "CAS 87453-54-1 alternative synthesis routes," reflecting the compound's evolving role in circular economy initiatives.